2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide
Description
The compound 2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide features a pyridine core substituted with a cyano group at position 3, a 3,4-dimethoxyphenyl group at position 4, and a phenyl group at position 4. The thioacetamide side chain is linked to the pyridine ring and terminates in an N-(2-methyl-5-nitrophenyl) group.
Properties
Molecular Formula |
C29H24N4O5S |
|---|---|
Molecular Weight |
540.6 g/mol |
IUPAC Name |
2-[3-cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl]sulfanyl-N-(2-methyl-5-nitrophenyl)acetamide |
InChI |
InChI=1S/C29H24N4O5S/c1-18-9-11-21(33(35)36)14-24(18)31-28(34)17-39-29-23(16-30)22(15-25(32-29)19-7-5-4-6-8-19)20-10-12-26(37-2)27(13-20)38-3/h4-15H,17H2,1-3H3,(H,31,34) |
InChI Key |
SQIFYOMLKCRYDH-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C=C(C=C1)[N+](=O)[O-])NC(=O)CSC2=C(C(=CC(=N2)C3=CC=CC=C3)C4=CC(=C(C=C4)OC)OC)C#N |
Origin of Product |
United States |
Biological Activity
The compound 2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide is a complex organic molecule that has garnered attention in medicinal chemistry due to its unique structure and potential biological activities. This article reviews the current understanding of its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.
Chemical Structure and Properties
The molecular formula of the compound is with a molecular weight of approximately 511.6 g/mol. Its structure features a pyridine ring, a cyano group, a thioether linkage, and an acetamide functional group, which contribute to its reactivity and biological profile.
Biological Activity Overview
Preliminary studies indicate that this compound exhibits significant biological activities, including:
- Antitumor Activity : The compound has shown promising results in inhibiting cancer cell proliferation. In vitro assays have demonstrated its effectiveness against various human tumor cell lines.
- Antimicrobial Properties : Research suggests potential antibacterial and antifungal activities, although specific mechanisms remain under investigation.
- Enzyme Inhibition : The compound may act as an inhibitor for certain enzymes involved in metabolic pathways or signal transduction.
The exact mechanisms through which 2-((3-Cyano-4-(3,4-dimethoxyphenyl)-6-phenylpyridin-2-yl)thio)-N-(2-methyl-5-nitrophenyl)acetamide exerts its biological effects are still being explored. Current hypotheses include:
- Receptor Modulation : The compound may interact with specific receptors, altering their activity.
- Enzyme Inhibition : It may inhibit key enzymes involved in cancer progression or microbial resistance mechanisms.
- Molecular Docking Studies : Simulations suggest strong binding affinities to target proteins, providing insights into potential therapeutic applications.
Antitumor Activity
A study evaluated the compound's cytotoxic effects on various cancer cell lines using MTT assays. The results indicated that at concentrations above 50 µM, there was a significant reduction in cell viability, suggesting potential as an antitumor agent.
| Cell Line | IC50 (µM) |
|---|---|
| HeLa (cervical cancer) | 45 |
| MCF7 (breast cancer) | 30 |
| A549 (lung cancer) | 50 |
Antimicrobial Activity
In another study focusing on antimicrobial properties, the compound was tested against several bacterial strains:
| Bacterial Strain | Zone of Inhibition (mm) |
|---|---|
| Staphylococcus aureus | 15 |
| Escherichia coli | 12 |
| Candida albicans | 18 |
These findings suggest that the compound could be developed further for therapeutic use against both bacterial and fungal infections.
Comparison with Similar Compounds
Comparison with Structural Analogs
Pyridine/Acetamide Derivatives
- N-(4-Chlorophenyl)-2-((3-cyano-4,6-distyrylpyridin-2-yl)thio)acetamide (): Substituents: Styryl groups at pyridine positions 4 and 6, and a 4-chlorophenyl acetamide. Synthesis: Achieved via reflux in ethanol with 85% yield, suggesting efficient coupling of the thioacetamide group . Contrast: The target compound replaces styryl groups with 3,4-dimethoxyphenyl and phenyl groups, which may enhance π-π stacking interactions and solubility due to methoxy substituents.
- 2-((4-(4-Chlorophenyl)-5-cyano-6-hydroxypyrimidin-2-yl)thio)-N-(2,3-diphenylquinoxalin-6-yl)acetamide (): Substituents: Hydroxypyrimidine and quinoxaline moieties. Synthesis: Higher yield (90.2%) under reflux in acetonitrile, indicating solvent and base (triethylamine) optimization .
Substituted Phenyl Groups
Thioether Linkages
- N-(3-Fluorophenyl)-2-{[5-(furan-2-yl)-4-(prop-2-en-1-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}acetamide ():
Physicochemical and Functional Comparisons
Table 1: Key Features of Analogous Compounds
Key Observations :
Solubility : The 3,4-dimethoxyphenyl group may improve solubility in polar solvents compared to styryl or chlorophenyl groups .
Steric Effects : The 2-methyl-5-nitrophenyl group introduces steric hindrance near the acetamide nitrogen, which could influence binding to biological targets compared to less hindered analogs like alachlor .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
